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Introduction

JKE-1674 is a potent, orally active small molecule inhibitor of Glutathione Peroxidase 4 (GPX4)
and a key active metabolite of the GPX4 inhibitor, ML210.[1] It serves as a valuable tool
compound for inducing ferroptosis, a form of regulated cell death characterized by iron-
dependent lipid peroxidation.[2] JKE-1674's mechanism of action involves its intracellular
conversion to a reactive nitrile oxide electrophile, JKE-1777, which covalently binds to the
catalytic selenocysteine residue of GPX4, thereby inhibiting its function.[3][4] This inhibition
leads to an accumulation of lipid peroxides, ultimately triggering ferroptotic cell death.[2]

These application notes provide detailed protocols for utilizing JKE-1674 in in vitro cell culture
studies to investigate ferroptosis and assess its therapeutic potential. The protocols cover key
assays for determining cell viability, target engagement, and protein interaction.
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Table 1: Cellular Activity of JKE-1674 and Related

Compounds

Compound Cell Line Assay EC50 | Effect Citation
EC50 values

JKE-1674 LOX-IMVI Cell Viability comparable to [5]
ML210
Cell-killing

ML210 LOX-IMVI Cell Viability effects rescued [6]
by ferrostatin-1
Cell-killing

JKE-1674 LOX-IMVI Cell Viability effects rescued [6]
by ferrostatin-1
Similar cellular

JKE-1674-yne LOX-IMVI Cell Viability activity to JKE- [5]

1674

Signaling Pathway and Mechanism of Action

JKE-1674 is a pro-drug that requires intracellular activation to exert its inhibitory effect on
GPX4. The following diagram illustrates the proposed activation pathway and its downstream
consequences.
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JKE-1674 Mechanism of Action

Intracellular Space

ML210

Hydrolysis

JKE-1674
(a-nitroketoxime)

ehydration

JKE-1777
(Nitrile Oxide Electrophile)

T

I

I
ICovalent Binding

L4

(Inhibition)

Lipid Peroxides
(Lipid ROS)

Cell Viability Assay Workflow

Seed cells in
opaque-walled plates
Allow cells to adhere

(e.g., 24 hours)

Treat cells with
JKE-1674 (dose-response)

Incubate
(e.g., 72 hours)

Equilibrate plate to
room temperature
(Add CellTiter-Glo® ReagenD

Mix and Incubate

'

Read Luminescence

© 2026 BenchChem. All rights reserved.

3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicatiqn

Check Availability & Pricing

Pull-Down Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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